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Compound of Interest

Compound Name:
2,4,6-Trimethylheptane-1,7-

diamine

Cat. No.: B8603010 Get Quote

An In-depth Technical Guide to 2,4,6-
Trimethylheptane-1,7-diamine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,4,6-trimethylheptane-1,7-
diamine, a branched-chain aliphatic diamine. It details the chemical structure, properties, and

synthesis of this compound, with a focus on its applications in polymer chemistry and as a

versatile building block in organic synthesis. This document consolidates available data to

support its use in research and development settings.

Chemical Structure and Identification
2,4,6-Trimethylheptane-1,7-diamine is a C10 aliphatic diamine characterized by a heptane

backbone with methyl groups at the 2, 4, and 6 positions and primary amine groups at the 1

and 7 positions. The presence of multiple stereocenters implies the existence of several

stereoisomers.

Chemical Structure:

Key Identifiers:
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Identifier Value

CAS Number 64852-28-4[1]

Molecular Formula C₁₀H₂₄N₂[1]

Molecular Weight 172.31 g/mol [1]

IUPAC Name 2,4,6-trimethylheptane-1,7-diamine

Canonical SMILES CC(CC(C)CN)CC(C)CN[1]

InChI Key DZUYFBHCEDQICH-UHFFFAOYSA-N[1]

Physicochemical Properties
Detailed experimental data for the physicochemical properties of 2,4,6-trimethylheptane-1,7-
diamine are not readily available in the public domain. However, properties can be estimated

based on its structure and comparison to similar compounds. For reference, the properties of

the parent hydrocarbon, 2,4,6-trimethylheptane, are provided below.

Table of Properties for 2,4,6-Trimethylheptane (CAS: 2613-61-8):

Property Value

Molecular Formula C₁₀H₂₂

Molecular Weight 142.28 g/mol [2]

Boiling Point 145 °C to 149 °C at 760 mmHg[2][3]

Density 0.721 g/mL[2]

Refractive Index 1.406[2]

Flash Point 36.67 °C (98.00 °F)[3]

Synthesis and Experimental Protocols
The synthesis of 2,4,6-trimethylheptane-1,7-diamine can be achieved through several routes,

primarily involving the reduction of dinitrile or dialdehyde precursors. While a specific detailed
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protocol for this exact molecule is not publicly documented, a representative procedure can be

outlined based on established chemical transformations.

Synthesis via Reductive Amination of 2,4,6-
Trimethylheptane-1,7-dialdehyde
This method involves the conversion of a corresponding dialdehyde to the diamine using

ammonia and a reducing agent.

Experimental Protocol:

Precursor Synthesis: The precursor, 2,4,6-trimethylheptane-1,7-dialdehyde, can be

synthesized via the oxidation of 2,4,6-trimethylheptane-1,7-diol or through the ozonolysis of

a suitable alkene.

Reaction Setup: A high-pressure reactor is charged with 2,4,6-trimethylheptane-1,7-

dialdehyde, a suitable solvent (e.g., methanol or ethanol), and a hydrogenation catalyst,

typically Palladium on carbon (Pd/C) or a Platinum catalyst.

Reductive Amination: The reactor is sealed and purged with nitrogen, then filled with

ammonia to the desired pressure. Hydrogen gas is then introduced. The reaction mixture is

heated and stirred, with the temperature and pressure maintained for a specified duration to

ensure complete conversion.

Work-up and Purification: After cooling and venting the reactor, the catalyst is removed by

filtration. The solvent and excess ammonia are removed under reduced pressure. The

resulting crude diamine is then purified by vacuum distillation.

Synthesis via Hydrogenation of 2,4,6-Trimethylheptane-
1,7-dinitrile
An alternative route involves the hydrogenation of the corresponding dinitrile.

Experimental Protocol:

Reaction Setup: A solution of 2,4,6-trimethylheptane-1,7-dinitrile in a solvent such as

methanol or liquid ammonia is placed in a high-pressure autoclave containing a nickel or
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cobalt catalyst.

Hydrogenation: The autoclave is pressurized with hydrogen and heated. The reaction is run

at elevated temperature and pressure until hydrogen uptake ceases.

Isolation: After cooling and depressurization, the catalyst is filtered off. The solvent is

removed by distillation, and the resulting 2,4,6-trimethylheptane-1,7-diamine is purified by

vacuum distillation.

Applications in Research and Development
The unique branched structure of 2,4,6-trimethylheptane-1,7-diamine makes it a valuable

monomer and synthetic intermediate.

Polymer Chemistry: As a diamine, it serves as a monomer for the synthesis of polyamides,

polyimides, and polyureas. The methyl branches introduce steric hindrance, which can

reduce the mobility of polymer chains. This structural feature can significantly influence the

mechanical and thermal properties of the resulting polymers, such as flexibility, tensile

strength, and thermal stability, compared to polymers made from linear diamines.[1]

Organic Synthesis: The two primary amine groups are reactive sites for a variety of chemical

transformations, making it a versatile intermediate for creating more complex molecules.[1]

Potential applications include the synthesis of dyestuffs and specialty chemicals.

Asymmetric Catalysis: Due to its chiral nature, enantiomerically pure forms of 2,4,6-
trimethylheptane-1,7-diamine could potentially be used as chiral ligands in asymmetric

catalysis to achieve high stereoselectivity in chemical reactions.[1]

Spectral Data
Specific spectral data (NMR, IR, Mass Spectrometry) for 2,4,6-trimethylheptane-1,7-diamine
are not available in public databases. For reference, the spectral data for the parent

hydrocarbon, 2,4,6-trimethylheptane, are accessible through databases such as the NIST

WebBook. Researchers synthesizing this diamine would need to perform their own spectral

analysis for characterization.

Logical Relationships and Workflows
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The following diagram illustrates a generalized synthesis workflow for 2,4,6-trimethylheptane-
1,7-diamine.

Synthesis Pathway 1: Reductive Amination

Synthesis Pathway 2: Dinitrile Hydrogenation

2,4,6-Trimethylheptane-1,7-diol

2,4,6-Trimethylheptane-1,7-dialdehyde

Oxidation

2,4,6-Trimethylheptane-1,7-diamine

Reductive Amination
(NH3, H2, Catalyst)

2,4,6-Trimethylheptane-1,7-dinitrile

Hydrogenation
(H2, Catalyst)

Click to download full resolution via product page

Caption: Synthesis pathways for 2,4,6-trimethylheptane-1,7-diamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,4,6-Trimethylheptane-1,7-diamine chemical structure
and CAS number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8603010#2-4-6-trimethylheptane-1-7-diamine-
chemical-structure-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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